ethyl [2-(2-oxo-4-hexen-1-yl)-1,3-thiazol-4-yl]acetate

• IUPAC Name: ethyl 2-[2-[(E)-2-oxohex-4-enyl]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C13H17NO3S/c1-3-5-6-11(15)8-12-14-10(9-18-12)7-13(16)17-4-2/h3,5,9H,4,6-8H2,1-2H3/b5-3+
• InChI Key: HJOUOZPBRSHCHI-HWKANZROSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)CC(=O)CC=CC
• Isomeric SMILES: CCOC(=O)CC1=CSC(=N1)CC(=O)C/C=C/C
• Molecular Formula: C13H17NO3S
• Molecular Weight: 267.35 g/mol

Description

Ethyl [2-(2-oxo-4-hexen-1-yl)-1,3-thiazol-4-yl]acetate is a chemical compound that has been of interest to scientists due to its potential applications in the fields of medicine and agriculture. This compound is synthesized through a multi-step process involving the reaction of various chemical reagents.

Mechanism of Action

The exact mechanism of action of ethyl [2-(2-oxo-4-hexen-1-yl)-1,3-thiazol-4-yl]acetate is not fully understood. However, it is believed to exert its anti-tumor activity through the induction of apoptosis, or programmed cell death, in cancer cells. It may also inhibit the proliferation of cancer cells by interfering with cell cycle progression. In terms of its insecticidal properties, this compound may act as a neurotoxin, disrupting the nervous system of pests.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-3 and caspase-9, two enzymes involved in the apoptotic pathway. It may also inhibit the activity of NF-κB, a transcription factor that plays a role in inflammation and cancer progression. In terms of its insecticidal properties, this compound may disrupt the nervous system of pests by interfering with neurotransmitter signaling.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl [2-(2-oxo-4-hexen-1-yl)-1,3-thiazol-4-yl]acetate in lab experiments is its potential as a novel anti-tumor agent. Its insecticidal properties also make it a potential candidate for use in pest control. However, one limitation of using this compound is its complex synthesis method, which may make it difficult and time-consuming to produce in large quantities for use in experiments.

Future Directions

There are several future directions for research on ethyl [2-(2-oxo-4-hexen-1-yl)-1,3-thiazol-4-yl]acetate. One area of interest is its potential as an anti-inflammatory agent. Further studies are needed to determine its mechanism of action and efficacy in treating inflammatory diseases. Another area of interest is its insecticidal properties. Research is needed to determine its effectiveness against a wider range of pests and its potential as a natural alternative to synthetic pesticides. Additionally, more research is needed to optimize the synthesis method of this compound for large-scale production.

Scientific Research Applications

Ethyl [2-(2-oxo-4-hexen-1-yl)-1,3-thiazol-4-yl]acetate has been studied for its potential applications in the fields of medicine and agriculture. In medicine, this compound has been shown to exhibit anti-tumor activity in vitro and in vivo. It has also been studied for its potential as an anti-inflammatory agent. In agriculture, this compound has been shown to have insecticidal properties against various pests.